Cas no 37839-90-0 (Phosphoricacid, diethyl 5-(ethylthio)-1,6-dihydro-1-methyl-6-oxo-4-pyridazinylester)

• Product Name: Phosphoricacid, diethyl 5-(ethylthio)-1,6-dihydro-1-methyl-6-oxo-4-pyridazinylester
• CAS No: 37839-90-0
• MF: C₁₁H₁₉N₂O₅PS
• MW: 322.317722558975
• CID: 323294
• PubChem ID: 433640
• Update Time: 2025-04-19

Phosphoricacid, diethyl 5-(ethylthio)-1,6-dihydro-1-methyl-6-oxo-4-pyridazinylester Chemical and Physical Properties

Names and Identifiers

• Phosphoricacid, diethyl 5-(ethylthio)-1,6-dihydro-1-methyl-6-oxo-4-pyridazinylester
• diethyl (5-ethylsulfanyl-1-methyl-6-oxopyridazin-4-yl) phosphate
• AC1L8VU5
• NSC334650
• phosphoric acid diethyl ester 5-ethylsulfanyl-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl ester
• NSC-334650
• DTXSID10330926
• 37839-90-0

• Inchi： 1S/C11H19N2O5PS/c1-5-16-19(15,17-6-2)18-9-8-12-13(4)11(14)10(9)20-7-3/h8H,5-7H2,1-4H3
• InChI Key： FRFKIYOQWGLLKN-UHFFFAOYSA-N
• SMILES： S(CC)C1C(N(C)N=CC=1OP(=O)(OCC)OCC)=O

Computed Properties

• Exact Mass: 322.07537
• Monoisotopic Mass: 322.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 357.4°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.552
• PSA: 77.43
• LogP: 2.45220